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Compound of Interest

Compound Name: TCS-0X2-29 hydrochloride

Cat. No.: B593310

Application Notes: TCS-OX2-29 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

TCS-0X2-29 hydrochloride is a potent and selective antagonist of the orexin 2 receptor
(OX2R), a G-protein coupled receptor (GPCR) primarily located in the brain.[1][2] It displays a
high selectivity for OX2R over the orexin 1 receptor (OX1R), with an IC50 value of 40 nM for
OX2R and over 250-fold lower affinity for OX1R.[2][3][4] The orexin system is a key regulator of
various physiological processes, including the sleep-wake cycle, appetite, and reward
pathways.[5] As an antagonist, TCS-OX2-29 blocks the downstream signaling initiated by the
binding of endogenous orexin peptides (Orexin-A and Orexin-B).[4] This inhibitory action makes
it a valuable tool for investigating the physiological roles of the OX2R and a potential
therapeutic agent for conditions like insomnia.[2]

Physicochemical and Solubility Data

Accurate solution preparation is critical for experimental reproducibility. The following tables
summarize the key properties and solubility of TCS-0X2-29 hydrochloride.

Table 1: Physicochemical Properties
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Property Value Reference

(2S)-1-(3,4-Dihydro-6,7-
dimethoxy-2(1H)-

Chemical Name isoquinolinyl)-3,3-dimethyl-2- [6]
[(4-pyridinylmethyl)amino]-1-

butanone hydrochloride

Molecular Formula C23H31N303-HCI

Molecular Weight 433.97 g/mol [4]
CAS Number 1610882-30-8 [6]
Purity >98% [6]

Table 2: Solubility of TCS-0X2-29 Hydrochloride

Maximum Maximum
Solvent Concentration Concentration Reference
(mM) (mg/mL)
Water 100 mM 43.4 mg/mL [41[6][7]
4.34 mg/mL - 10.85
DMSO 10 mM - 25 mM [4]16][7]
mg/mL

Note: Solubility in DMSO has been reported variably as 10 mM[6][7] and 25 mM[4].
Researchers should begin by preparing solutions at the lower end of the concentration range
and confirm solubility for their specific batch of the compound.

Mechanism of Action

TCS-0X2-29 hydrochloride exerts its effects by competitively binding to the orexin 2 receptor
(OX2R), thereby preventing the binding of the endogenous ligands, Orexin-A and Orexin-B.[8]
The OX2R is a GPCR that can couple to multiple G-protein subtypes, including Gq and Gi.[5]
[9] Upon activation by orexins, the Gq protein pathway stimulates Phospholipase C (PLC),
leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). This cascade
results in an increase in intracellular calcium (Ca?*) and the activation of Protein Kinase C
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(PKC), which in turn can lead to the phosphorylation of downstream targets like ERK1/2.[5][9]
TCS-0X2-29 has been shown to inhibit orexin-A-induced IPs accumulation and ERK1/2
phosphorylation in cells expressing OX2R.[4]
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TCS-0OX2-29 blocks Orexin-mediated OX2R signaling.

Experimental Protocols

The following protocols provide a guideline for the preparation of stock and working solutions of
TCS-0X2-29 hydrochloride.

Materials and Equipment

e TCS-0X2-29 hydrochloride powder

o Dimethyl sulfoxide (DMSO), anhydrous
 Sterile, deionized water or PBS

o Vortex mixer

o Calibrated analytical balance

« Sterile microcentrifuge tubes or vials

» Pipettes and sterile filter tips
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Protocol for Preparing a 10 mM DMSO Stock Solution

o Pre-use Handling: Before opening, allow the vial of TCS-0X2-29 hydrochloride to
equilibrate to room temperature for at least 20 minutes to prevent condensation.

o Calculation: Calculate the mass of compound needed. For 1 mL of a 10 mM stock solution,
using a molecular weight of 433.97 g/mol : Mass (mg) = 10 mmol/L* 1 mL* (1 L/ 1000 mL) *
433.97 g/mol * (1000 mg / 1 g) = 4.34 mg Note: Always use the batch-specific molecular
weight provided on the product's Certificate of Analysis for the most accurate calculations.[4]

e Weighing: Carefully weigh out 4.34 mg of the compound and transfer it to a sterile vial.
e Solubilization: Add 1 mL of anhydrous DMSO to the vial.

o Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (37°C) for a few minutes can aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store aliquots at -20°C for up to one month or at -80°C for longer-term storage
(up to one year).[3][7]

Protocol for Preparing a 100 mM Aqueous Stock
Solution

e Pre-use Handling: Equilibrate the vial of TCS-0X2-29 hydrochloride to room temperature
as described above.

 Calculation: For 1 mL of a 100 mM stock solution: Mass (mg) = 100 mmol/L* 1 mL* (1 L/
1000 mL) * 433.97 g/mol * (1000 mg / 1 g) = 43.4 mg

e Weighing: Weigh out 43.4 mg of the compound and transfer it to a sterile vial.
e Solubilization: Add 1 mL of sterile, deionized water.

¢ Mixing: Cap the vial and vortex vigorously. The compound is highly soluble in water and
should dissolve readily.
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o Storage: It is recommended to prepare and use agueous solutions on the same day.[7] If
storage is necessary, aliquot and store at -20°C for up to one month, though stability should
be verified.[7]

Protocol for Preparing Working Solutions

e Thawing: Thaw a single aliquot of the stock solution (DMSO or aqueous) at room
temperature.

 Dilution: Prepare the final working solution by diluting the stock solution into the appropriate
experimental buffer or cell culture medium. For example, to make a 10 uM working solution
from a 10 mM stock, perform a 1:1000 dilution (e.g., add 1 pL of stock solution to 999 pL of
medium).

e Mixing: Mix the working solution thoroughly by gentle inversion or pipetting before adding it
to the experimental system.

e Important Consideration: When using a DMSO stock solution for cell-based assays, ensure
the final concentration of DMSO in the culture medium is non-toxic (typically < 0.1%).

Storage and Stability

e Solid Compound: Store the solid TCS-0X2-29 hydrochloride desiccated at +4°C.

o Stock Solutions: Prepare solutions on the day of use if possible.[7] For storage, aliquot
solutions and store at -20°C or -80°C.[3] Avoid repeated freeze-thaw cycles to prevent
degradation.[3] Before use, equilibrate stored solutions to room temperature and ensure any
precipitate has redissolved completely.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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water]. BenchChem, [2025]. [Online PDF]. Available at:
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and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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